1-Chloro-3-fluoro-4-iodo-2-methylbenzene

• Molecular Formula: C7H5ClFI
• Molecular Weight: 270.47 g/mol
• IUPAC Name: 1-chloro-3-fluoro-4-iodo-2-methylbenzene
• InChI: InChI=1S/C7H5ClFI/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,1H3
• InChI Key: YFWMUSAUVAAIIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1F)I)Cl

Description

1-Chloro-3-fluoro-4-iodo-2-methylbenzene ( 1511863-37-8) is a high-purity, tri-halogenated aromatic compound supplied for research and development purposes. This compound features a benzene ring substituted with chlorine, fluorine, and iodine atoms, along with a methyl group, resulting in a molecular formula of C 7 H 5 ClFI and a molecular weight of 270.47 g/mol . Its unique structure makes it a valuable and versatile intermediate in organic synthesis , particularly in the pharmaceutical and materials science sectors. The presence of three distinct halogen atoms offers researchers multiple sites for selective functionalization via cross-coupling reactions and nucleophilic substitutions. The iodine moiety is highly reactive in palladium-catalyzed cross-coupling reactions , such as Suzuki, Sonogashira, and Stille couplings, for forming carbon-carbon bonds. The chlorine and fluorine atoms provide additional avenues for derivatization or can be used to influence the electronic properties and metabolic stability of the final molecule, a common strategy in medicinal chemistry . This compound is exclusively for Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

1-Chloro-3-fluoro-4-iodo-2-methylbenzene, with the molecular formula C7H5ClF I, is a halogenated aromatic hydrocarbon characterized by the presence of chlorine, fluorine, iodine, and a methyl group attached to a benzene ring. The unique arrangement of these substituents significantly influences its chemical properties and biological activity.

Chemical Structure and Properties

The compound features a complex substitution pattern:

• Chlorine at position 1
• Fluorine at position 3
• Iodine at position 4
• Methyl group at position 2

This specific arrangement affects the compound's electronic properties and reactivity due to the differing electronegativities and steric effects of the halogens involved.

Synthesis Methods

The synthesis of 1-Chloro-3-fluoro-4-iodo-2-methylbenzene typically involves multi-step organic reactions starting from simpler benzene derivatives. Common methods include:

• Halogenation : Introduction of halogen atoms through electrophilic aromatic substitution.
• Selective Substitution Reactions : Utilizing nucleophilic or electrophilic substitutions to achieve the desired substitution pattern.

Biological Activity

1-Chloro-3-fluoro-4-iodo-2-methylbenzene has garnered interest for its potential biological activities, which include:

Anticancer Properties

Recent studies have explored its efficacy against various cancer cell lines. For instance, compounds with similar halogenated structures have demonstrated significant cytotoxic effects against human breast adenocarcinoma (MCF-7) and melanoma (MEL-8) cell lines. The presence of halogens is crucial for enhancing biological activity, as they can influence interactions with biological targets.

Compound	Cell Line	IC50 Value (µM)	Mechanism
1-Chloro-3-fluoro-4-iodo-2-methylbenzene	MCF-7	TBD	Induces apoptosis
Analog A	MCF-7	0.48	Caspase activation
Analog B	MEL-8	1.54	Cell cycle arrest

Enzyme Interaction Studies

The compound's halogenated structure may facilitate interactions with enzymes or receptors through mechanisms such as halogen bonding, which can affect their activity and function. This aspect is particularly relevant in drug development, where understanding enzyme interactions can lead to the design of more effective therapeutic agents.

Study on Anticancer Activity

A study conducted on various halogenated derivatives, including compounds structurally related to 1-Chloro-3-fluoro-4-iodo-2-methylbenzene, revealed that these compounds could induce apoptosis in cancer cells through the activation of caspases. The study noted that the presence of electron-withdrawing groups (like halogens) significantly enhanced biological activity.

Mechanistic Insights

Research has indicated that compounds with similar structures can exhibit different biological activities based on their specific substitution patterns. For instance, variations in the position and type of halogen substitution can lead to distinct pharmacological profiles.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with 1-Chloro-3-fluoro-4-iodo-2-methylbenzene:

Compound Name	CAS No.	Molecular Formula	Key Substituents	Similarity Score	Molecular Weight (g/mol)
1-Chloro-5-fluoro-2-iodo-3-methylbenzene	1242339-79-2	C₇H₅ClFI	Cl (ortho), F (meta), I (para), CH₃ (meta)	N/A	270.5
3-Chloro-4-iodobenzotrifluoride	141738-80-9	C₇H₃ClF₃I	Cl (meta), I (para), CF₃ (ortho)	0.91	288.5
1-Chloro-2-iodo-3-(trifluoromethyl)benzene	203626-41-9	C₇H₃ClF₃I	Cl (ortho), I (meta), CF₃ (para)	0.88	288.5
2-Chloro-3-(difluoromethoxy)-4-iodo-1-methylbenzene	2385706-45-4	C₈H₆ClF₂IO	Cl (ortho), OCF₂H (meta), I (para), CH₃ (ortho)	N/A	318.5

Key Observations :

• Substituent Electronic Effects :
  • The methyl group in 1-Chloro-3-fluoro-4-iodo-2-methylbenzene is electron-donating, mildly activating the ring, whereas trifluoromethyl (CF₃) or difluoromethoxy (OCF₂H) groups in analogues (e.g., 3-Chloro-4-iodobenzotrifluoride) are strongly electron-withdrawing, deactivating the ring and altering reactivity in electrophilic substitutions .
  • Iodine’s polarizability enhances leaving-group ability, making the target compound more reactive in cross-coupling reactions compared to bromine or chlorine analogues (e.g., 2-Bromo-3-chloro-4-fluoro-1-methylbenzene, CAS 1783823-53-9) .

• In contrast, para-substituted CF₃ or OCF₂H groups (e.g., in 2-Chloro-3-(difluoromethoxy)-4-iodo-1-methylbenzene) may reduce steric crowding but increase electronic deactivation .

Physicochemical Properties

Property	1-Chloro-3-fluoro-4-iodo-2-methylbenzene	3-Chloro-4-iodobenzotrifluoride	1-Chloro-2-iodo-3-(trifluoromethyl)benzene
Boiling Point (°C)	Estimated 240–260*	285–290**	275–285**
Solubility	Low in water; soluble in organic solvents	Similar	Similar
Stability	Stable under inert conditions	Hygroscopic due to CF₃ group	Sensitive to moisture

Estimated based on molecular weight and halogen content. *Derived from analogues with trifluoromethyl groups .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-Chloro-3-fluoro-4-iodo-2-methylbenzene, and how can reaction conditions be optimized for higher yields?

• Methodology :

• Halogenation strategies : Sequential halogenation (e.g., chlorination followed by iodination) using reagents like $N$-chlorosuccinimide (NCS) or iodine monochloride (ICl) under controlled temperatures (0–25°C). For fluorination, select fluorinating agents such as $\text{Selectfluor}^{®}$ in polar aprotic solvents (e.g., DMF or acetonitrile) .
• Methyl group introduction : Friedel-Crafts alkylation or directed ortho-methylation using methyl iodide ($\text{CH}_3\text{I}$) with a Lewis acid catalyst (e.g., $\text{AlCl}_3$) .
• Optimization : Use Design of Experiments (DOE) to systematically vary parameters (temperature, solvent, stoichiometry) and analyze yield via HPLC or GC-MS.

Q. Which spectroscopic techniques are most effective for characterizing 1-Chloro-3-fluoro-4-iodo-2-methylbenzene?

• Methodology :

• NMR spectroscopy :
• $^1\text{H}$-NMR: Identify methyl group protons (~δ 2.3–2.5 ppm) and aromatic protons influenced by electron-withdrawing substituents.
• $^{19}\text{F}$-NMR: Detect fluorine environments (chemical shifts influenced by neighboring iodine and chlorine) .
• Mass spectrometry (MS) : Confirm molecular weight (MW = 288.45 g/mol) via high-resolution MS (HRMS) and observe fragmentation patterns (e.g., loss of iodine or chlorine) .
• X-ray crystallography : Resolve steric interactions between substituents (e.g., iodine’s bulk) .

Advanced Research Questions

Q. How do steric and electronic effects of substituents influence the compound’s reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura)?

• Methodology :

• Electronic effects : Iodine’s strong electron-withdrawing nature activates the ring for nucleophilic substitution but may deactivate positions for electrophilic attack. Use DFT calculations to map electron density and predict regioselectivity .
• Steric effects : The methyl group at position 2 and iodine at position 4 create steric hindrance. Kinetic studies (e.g., monitoring reaction rates with varying ligands/palladium catalysts) can assess steric impacts .
• Case study : Compare coupling efficiency with phenylboronic acids under Suzuki conditions (e.g., $\text{Pd(PPh}_3\text{)}_4$, $\text{Na}_2\text{CO}_3$, ethanol/water) .

Q. How can researchers resolve contradictions in reported synthetic yields for halogenated benzene derivatives like this compound?

• Methodology :

• Systematic reproducibility checks : Replicate literature procedures while controlling variables (purity of starting materials, inert atmosphere, moisture levels).
• Byproduct analysis : Use LC-MS or $^1\text{H}$-NMR to identify side products (e.g., dehalogenation or isomerization) .
• Machine learning : Apply AI-driven synthesis planners (e.g., retrosynthetic tools) to compare predicted vs. experimental outcomes .

Q. What computational approaches are recommended to model the compound’s interactions in biological systems (e.g., enzyme binding)?

• Methodology :

• Molecular docking : Use software like AutoDock Vina to simulate binding with target proteins (e.g., cytochrome P450 enzymes).
• MD simulations : Assess stability of halogen bonds (C–I⋯O/N) in aqueous environments over 100-ns trajectories .
• QSAR studies : Correlate substituent electronegativity (Cl, F, I) with bioactivity data from analogous compounds .

Application-Oriented Questions

Q. What are the potential applications of this compound in medicinal chemistry or materials science?

• Medicinal chemistry :

• Intermediate for drug candidates : Serve as a scaffold for kinase inhibitors or antimicrobial agents (e.g., fluorinated analogs of chloramphenicol) .
  • Materials science :
• Liquid crystals : Exploit halogen bonding (C–I⋯N) to stabilize mesophases .
• Polymer precursors : Functionalize via iodine-selective Sonogashira coupling to create conductive polymers .

Safety and Handling

Q. What safety protocols are critical when handling 1-Chloro-3-fluoro-4-iodo-2-methylbenzene in the laboratory?

• Methodology :

• PPE : Use nitrile gloves, safety goggles, and vapor respirators to avoid inhalation/contact .
• Engineering controls : Perform reactions in fume hoods with closed systems to contain volatile iodine .
• Waste disposal : Neutralize halogenated waste with $\text{Na}_2\text{S}_2\text{O}_3$ before disposal .